[2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol
Overview
Description
“[2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol” is a chemical compound that is used for research and development . It is related to the class of compounds known as thiazoles, which are important heterocyclics exhibiting a wide range of biological activities .
Synthesis Analysis
The synthesis of thiazole derivatives, such as “[2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol”, involves the reaction of various compounds. For instance, Arora et al. synthesized a series of 2,4-disubstituted thiazole derivatives and screened for their in vitro antimicrobial activities .Molecular Structure Analysis
Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively . The molecular structure of thiazoles can be influenced by substituents at various positions on the thiazole ring .Chemical Reactions Analysis
The chemical reactions involving thiazoles can be complex and varied. For example, the catalytic reduction of 4-nitrophenol (4-NP) has been used as a benchmark reaction to assess the activity of nanostructured materials .Scientific Research Applications
Chemosensor Development : A phenyl thiadiazole-based Schiff base receptor, similar to [2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol, was developed for the selective and sensitive detection of Al3+ ions. This chemosensor displayed quick responses and excellent selectivity, making it potentially useful for binary logical devices, recovery of contaminated water samples, and smartphone-based chemical analysis (Manna, Chowdhury, & Patra, 2020).
Antimicrobial Evaluation : Thiazole derivatives, which are structurally related to [2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol, have been synthesized and evaluated for their antimicrobial activity. Some compounds showed moderate antibacterial activity against Gram-positive bacteria and moderate antifungal activity towards Candida albicans (Abbas & Kubba, 2018).
Docking and DFT Studies : Novel compounds with a structure similar to [2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol have been synthesized and characterized, including molecular docking studies to understand their antibacterial activity. The study involved density functional theory (DFT) calculations for structural optimization and analysis of various bonding features (Shahana & Yardily, 2020).
Crystal Structure and Solubility Analysis : Research on thiazole derivatives, related to [2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol, focused on understanding the relationship between molecular structure, crystal structure, and solubility. This study aimed to analyze the impact of molecular structure changes on these properties (Hara, Adachi, Takimoto-Kamimura, & Kitamura, 2009).
Fluorescent Chemosensor for Al3+ Ion : Another study developed thiazole Schiff bases, related to [2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol, as turn-on fluorescent chemosensors for Al3+ ions. These chemosensors exhibited excellent fluorescent behavior in a specific pH range and could be used for detecting aluminum ions (Gupta, Singh, & Kumawat, 2014).
Mechanism of Action
The mechanism of action of thiazole derivatives can be influenced by the specific substituents on the thiazole ring. These compounds have been reported to exhibit a variety of biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant .
Future Directions
properties
IUPAC Name |
[2-(4-nitrophenyl)-1,3-thiazol-4-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3S/c13-5-8-6-16-10(11-8)7-1-3-9(4-2-7)12(14)15/h1-4,6,13H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLXZIJGWBYCZMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=CS2)CO)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901290863 | |
Record name | 2-(4-Nitrophenyl)-4-thiazolemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901290863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(4-Nitro-phenyl)-thiazol-4-YL]-methanol | |
CAS RN |
36094-01-6 | |
Record name | 2-(4-Nitrophenyl)-4-thiazolemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36094-01-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Nitrophenyl)-4-thiazolemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901290863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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